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Compound of Interest

Compound Name: FERROUS OXALATE

Cat. No.: B1226959

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of ferrous
oxalate dihydrate (FeC204-2H20). It covers the theoretical calculation based on standard
atomic weights and details common experimental protocols for its empirical determination,
including thermogravimetric analysis and redox titration.

Physicochemical Properties of Ferrous Oxalate
Dihydrate

Ferrous oxalate dihydrate is a coordination compound that is encountered as a yellow
crystalline powder. It serves as a precursor for the synthesis of iron-based materials and has
applications in various chemical processes. A summary of its key quantitative properties is
presented below.
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Property Value

Molecular Formula FeC204-2H20

Molecular Weight 179.89 g/mol [1][2][3][4]

CAS Number 6047-25-2[2][4][5][6]

Density 2.28 g/mL at 25 °C[4][5][6]
Melting Point Decomposes at 190 °C[5][6]
Appearance Yellow crystalline powder[5][7]

Poorly soluble in water[7], Insoluble in acetic

Solubility 5]
aci

Theoretical Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The chemical formula for ferrous oxalate dihydrate is FeC204-2H20.

The calculation, based on the standard atomic weights as provided by the International Union
of Pure and Applied Chemistry (IUPAC), is detailed in the table below.[3][7]

Standard ]
. ) . Total Weight (
Element Symbol Quantity Atomic Weight Imol )
g/mo
(g/mol)[3][8]
Iron Fe 1 55.845 55.845
Carbon C 2 12.011 24.022
6 (4 in oxalate, 2
Oxygen O ) 15.999 95.994
in water)
Hydrogen H 4 1.008 4.032

Total 179.893

The accepted molecular weight for ferrous oxalate dihydrate is 179.89 g/mol .
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Molecular Formula
FeC204-2H20

'

Identify Constituent Elements
(Fe, C, O, H)

y

Obtain Standard Atomic Weights
Fe: 55.845, C: 12.011
0O: 15.999, H: 1.008

Sum Atomic Weights
(1Fe) + (2C) + (60) + (4H)

Calculated Molecular Weight
179.89 g/mol

Click to download full resolution via product page

Caption: Logical workflow for the theoretical calculation of molecular weight.

Experimental Determination of Molecular Weight

The molecular formula and weight of hydrated salts like ferrous oxalate dihydrate can be
verified experimentally. The following protocols outline two common and effective methods.

Method 1: Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature in a
controlled atmosphere. For ferrous oxalate dihydrate, heating leads to two distinct mass loss
events: an initial loss corresponding to the dehydration of water molecules, followed by the
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decomposition of the anhydrous salt at a higher temperature. By quantifying the initial mass
loss, one can determine the number of water molecules in the hydrate.

Experimental Protocol:

o Sample Preparation: Accurately weigh approximately 5-10 mg of ferrous oxalate dihydrate
powder into a TGA crucible (typically alumina or platinum).

e Instrument Setup:
o Place the crucible in the TGA instrument.

o Set the atmosphere to an inert gas flow (e.g., Nitrogen or Argon) at a rate of 20-50 mL/min
to prevent oxidation.

o Define the temperature program: Heat the sample from ambient temperature (e.g., 25 °C)
to approximately 600 °C at a constant heating rate (e.g., 10 °C/min).

o Data Acquisition: Record the sample mass as a function of temperature.
e Analysis:

o The TGA thermogram will show a first mass loss step occurring up to approximately 230
°C. This step corresponds to the loss of the two molecules of water of crystallization.[1]

o Calculate the percentage mass loss for this dehydration step.

o The theoretical mass percentage of water in FeC204-2H20 is: (2 * M_H20) / M_Total = (2 *
18.015 g/mol ) / 179.89 g/mol = 20.03%

o Compare the experimental mass loss percentage to the theoretical value. A close
correlation confirms the presence of two water molecules, thereby validating the molecular
weight of the dihydrate.
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Caption: Experimental workflow for molecular formula confirmation via TGA.
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Method 2: Redox Titration with Potassium
Permanganate (KMnOa)

Principle: Both the ferrous ion (Fe?*) and the oxalate ion (C20427) in ferrous oxalate can be
oxidized by a strong oxidizing agent like KMnOa in an acidic solution. By titrating a known mass
of the sample with a standardized KMnOa solution, the total number of moles of electrons
transferred can be determined, which allows for the calculation of the equivalent weight and
thus the molecular weight of the compound.

Relevant Half-Reactions:
o Oxidation:
o Fe?* - Fe3* +e~
o C2042~ - 2CO0O2 + 2e~
e Reduction:
o MnOas~ + 8H* + 5e~ - Mn2* + 4H20

The overall stoichiometry shows that 5 moles of ferrous oxalate react with 3 moles of
permanganate.

Experimental Protocol:

e Preparation of Standard KMnOas Solution: Prepare and standardize a ~0.02 M KMnOa
solution against a primary standard like sodium oxalate.

e Sample Preparation:
o Accurately weigh about 1.2-1.4 g of ferrous oxalate dihydrate.[9]

o Transfer the solid to a beaker and dissolve it in approximately 100 mL of 1 M sulfuric acid
(H2S04). Gentle warming may be required to facilitate dissolution.[9]

o Quantitatively transfer the solution to a 250 mL volumetric flask and dilute to the mark with
1 M H2S0a4.[9]
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o Titration:

o

Pipette a 25 mL aliquot of the ferrous oxalate solution into a conical flask.

Add an additional ~20 mL of 1 M H2S0Oa4 to ensure the solution remains acidic throughout
the titration.

Heat the solution to about 60-70 °C.

Titrate the hot solution with the standardized KMnOa solution. The permanganate solution
acts as its own indicator. The endpoint is reached when a faint, persistent pink color is
observed in the solution.[10]

Repeat the titration until concordant results are obtained.

e Analysis:

Use the volume and molarity of the KMnOa solution to calculate the moles of KMnOa used.

Using the 5:3 stoichiometric ratio (5 moles of FeC20a4 to 3 moles of KMnOa), calculate the
moles of ferrous oxalate in the aliquot.

Scale this value up to find the total moles in the 250 mL flask.

Calculate the experimental molecular weight using the initial mass of the sample and the
calculated total moles: MW = (Initial Mass of Sample) / (Total Moles of Sample)

A result close to 179.89 g/mol will confirm the sample's identity and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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